Cas no 77858-42-5 (Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester)

Ethyl 5-bromo-2,2-dimethylpentanoate is a brominated ester derivative of pentanoic acid, characterized by its branched alkyl structure. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the bromine atom enhances its reactivity, making it valuable for further functionalization, such as nucleophilic substitution or cross-coupling reactions. The ethyl ester group improves solubility in organic solvents, facilitating its use in various reaction conditions. Its stability and well-defined structure ensure consistent performance in synthetic applications. This compound is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its halogenated nature.
Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester structure
77858-42-5 structure
Product Name:Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester
CAS No:77858-42-5
MF:C9H17BrO2
MW:237.134082555771
CID:535360
PubChem ID:10681333
Update Time:2025-05-27

Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester
    • ethyl 5-bromo-2,2-dimethylpentanoate
    • 5-bromo-2,2-dimethyl-pentanoic acid ethyl ester
    • DTXSID40443452
    • F95273
    • 77858-42-5
    • 5-bromo-2,2-dimethylpentanoic acid ethyl ester
    • ethyl 5-bromo-2,2-dimethylvalerate
    • SCHEMBL1661139
    • FT-0766716
    • ethyl 2,2-dimethyl-5-bromopentanoate
    • WTOZJVIKYIUYOQ-UHFFFAOYSA-N
    • 5-bromo-2,2,-dimethylpentanoic acid ethyl ester
    • DA-41375
    • Inchi： 1S/C9H17BrO2/c1-4-12-8(11)9(2,3)6-5-7-10/h4-7H2,1-3H3
    • InChI Key： WTOZJVIKYIUYOQ-UHFFFAOYSA-N
    • SMILES： BrCCCC(C(=O)OCC)(C)C

Computed Properties

  • Exact Mass: 236.04121
  • Monoisotopic Mass: 236.04119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester Pricemore >>

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Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:77858-42-5)5-溴-2,2-二甲基戊酸乙酯
Order Number:LE26827301
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:59
Price ($):discuss personally
Email:18501500038@163.com

Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester Related Literature

77858-42-5 (Pentanoic acid, 5-bromo-2,2-dimethyl-, ethyl ester) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:77858-42-5)5-溴-2,2-二甲基戊酸乙酯
LE26827301
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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